Cas no 39113-02-5 (2-amino-1,4-dihydro-3(2H)-Isoquinolinone)

• Product name: 2-amino-1,4-dihydro-3(2H)-Isoquinolinone
• CAS No: 39113-02-5
• MF: C₉H₁₀N₂O
• MW: 162.1885
• CID: 1111872
• PubChem ID: 217638

2-amino-1,4-dihydro-3(2H)-Isoquinolinone Chemical and Physical Properties

Names and Identifiers

• 2-amino-1,4-dihydro-3(2H)-Isoquinolinone
• 2-amino-1,4-dihydroisoquinolin-3-one
• 2-amino-1,4-dihydro-2H-isoquinolin-3-one
• 2-Amino-1,4-dihydroisochinolin-3(2H)-on
• 2-amino-1,4-dihydroisoquinolin-3(2h)-one
• 2-Amino-1,4-diidroisochinolin-3(2H)-one [Italian]
• 3(2H)-Isoquinolinone, 1,4-dihydro-2-amino-
• AC1L533S
• AC1Q6LJN
• AR-1D8096
• BRN 1452401
• N-Substituted dihydro-isoquinolinone, 4d
• 39113-02-5
• 2-Amino-1,4-diidroisochinolin-3(2H)-one
• BDBM23988
• DTXSID30192361
• 2-amino-1,2,3,4-tetrahydroisoquinolin-3-one
• 5-21-08-00075 (Beilstein Handbook Reference)
• SCHEMBL13806435
• 3(2H)-Isoquinolinone, 2-amino-1,4-dihydro-
• G70213

• Inchi： InChI=1S/C9H10N2O/c10-11-6-8-4-2-1-3-7(8)5-9(11)12/h1-4H,5-6,10H2
• InChI Key： LQEZHGBVYXDFBJ-UHFFFAOYSA-N
• SMILES： C1C2=CC=CC=C2CN(C1=O)N

Computed Properties

• Exact Mass: 162.0794
• Monoisotopic Mass: 162.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.234
• Boiling Point: 320.9°C at 760 mmHg
• Flash Point: 147.9°C
• Refractive Index: 1.612
• PSA: 46.33